Cas no 1823990-46-0 (2-(2-Chloro-4,5-difluorophenyl)butanoic acid)

• Product Name: 2-(2-Chloro-4,5-difluorophenyl)butanoic acid
• CAS No: 1823990-46-0
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 5806935
• PubChem ID: 130134769
• Update Time: 2025-05-20

2-(2-Chloro-4,5-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1963915
• 2-(2-chloro-4,5-difluorophenyl)butanoic acid
• 1823990-46-0
• 2-(2-Chloro-4,5-difluorophenyl)butanoic acid

• Inchi： 1S/C10H9ClF2O2/c1-2-5(10(14)15)6-3-8(12)9(13)4-7(6)11/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： WRBZTIGXJNEGTD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C(=O)O)CC)F)F

Computed Properties

• Exact Mass: 234.0259135g/mol
• Monoisotopic Mass: 234.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-Chloro-4,5-difluorophenyl)butanoic acid

Recent Advances in the Study of 2-(2-Chloro-4,5-difluorophenyl)butanoic acid (CAS: 1823990-46-0)

2-(2-Chloro-4,5-difluorophenyl)butanoic acid (CAS: 1823990-46-0) is a fluorinated phenylbutanoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique chloro-difluoro substitution pattern, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the design of enzyme inhibitors, anti-inflammatory agents, and other therapeutic candidates, highlighting its versatility in pharmaceutical research.

One of the most notable advancements in the study of this compound is its role in the development of non-steroidal anti-inflammatory drugs (NSAIDs). Researchers have investigated its structural analogs for their ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Preliminary in vitro studies have demonstrated that derivatives of 2-(2-Chloro-4,5-difluorophenyl)butanoic acid exhibit promising COX-2 inhibitory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. These findings suggest its potential as a scaffold for designing safer anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has explored the compound's utility in agrochemical applications. The chloro-difluoro substitution pattern confers enhanced stability and bioactivity, making it a valuable building block for the synthesis of novel herbicides and pesticides. Studies have shown that derivatives of this compound exhibit potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This dual applicability in pharmaceuticals and agrochemicals underscores its significance in chemical research.

The synthesis and optimization of 2-(2-Chloro-4,5-difluorophenyl)butanoic acid have also been a focus of recent investigations. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis. These methodological improvements are critical for facilitating its widespread use in industrial and academic settings.

Looking ahead, the potential of 2-(2-Chloro-4,5-difluorophenyl)butanoic acid extends to the field of targeted drug delivery. Its structural features make it amenable to conjugation with nanoparticles and other drug carriers, enabling precise delivery of therapeutic agents to diseased tissues. Ongoing studies are investigating its role in the development of next-generation drug delivery systems, which could revolutionize treatment paradigms for conditions such as cancer and chronic inflammation.

In conclusion, 2-(2-Chloro-4,5-difluorophenyl)butanoic acid (CAS: 1823990-46-0) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural properties, coupled with recent advancements in synthesis and application, position it as a valuable tool for future innovations. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs, solidifying its role in the advancement of chemical biology and medicinal chemistry.